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Abstract
Ethyl butyrate, also known as ethyl butanoate, is an ester with significant applications across

the flavor, fragrance, and pharmaceutical industries. This document provides a comprehensive

technical overview of ethyl butyrate, detailing its chemical identity, molecular structure,

physicochemical properties, and synthesis protocols. Emphasis is placed on both traditional

chemical esterification and modern biocatalytic methods. Furthermore, a key biosynthetic

pathway for its production in engineered microorganisms is illustrated, highlighting its relevance

in industrial biotechnology.

Chemical Identity and Molecular Structure
Ethyl butyrate is the ester formed from the condensation of ethanol and butyric acid.[1][2] It is

recognized for its characteristic fruity aroma, often compared to that of pineapple.[1][2]

CAS Number: 105-54-4[1][2][3][4][5]

Molecular Formula: C₆H₁₂O₂[1][3][4][5][6]

IUPAC Name: Ethyl butanoate[1][4]
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Synonyms: Butyric acid ethyl ester, Butyric ether, Ethyl n-butyrate[1][3][4]

Molecular Representations:
SMILES:CCCC(=O)OCC[1][7]

InChI:InChI=1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3[1][4][7]

InChIKey:OBNCKNCVKJNDBV-UHFFFAOYSA-N[1][4]

Physicochemical Properties
A summary of key quantitative data for ethyl butyrate is presented below.

Property Value Source

Molecular Weight 116.16 g/mol [1][3][5][6]

Appearance Clear, colorless liquid [1][8]

Odor Fruity, pineapple-like [1][2]

Boiling Point 120-121 °C [5][9]

Melting Point -93.3 °C to -100.8 °C [5][9]

Density 0.879 g/cm³ at 20 °C [5]

Flash Point 26 °C (78 °F) [1][2]

Solubility

Insoluble in water; Soluble in

ethanol, ether, propylene

glycol, and paraffin oil.[1][2][7]

Synthesis and Experimental Protocols
Ethyl butyrate can be produced through several methods, including chemical synthesis

(Fischer esterification) and enzymatic catalysis.

Chemical Synthesis: Acid-Catalyzed Esterification
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This method involves the reaction of butyric acid and ethanol with an acid catalyst, typically

sulfuric acid. The reaction is an equilibrium that is driven towards the product by removing the

water formed.[2][8]

Experimental Protocol:

Reactant Charging: A reaction kettle is charged with butyric acid and ethanol. A typical molar

ratio might be 3.0-5.0:1 (butyric acid:ethanol) for the initial bed material.[9]

Catalyst Addition: Concentrated sulfuric acid is added as the catalyst.[9]

Esterification and Dehydration: The mixture is heated. As the reaction proceeds, water is

formed. To drive the equilibrium, the ethyl butyrate and water are continuously removed as

a binary azeotrope by distillation.[8][9]

Separation: The distilled azeotrope is condensed and allowed to separate into two layers: an

upper organic layer (crude ethyl butyrate) and a lower aqueous layer. A portion of the

aqueous layer may be returned to the reaction as a reflux to optimize the process.[9]

Purification: The crude ester is washed, typically with a basic solution to neutralize any

remaining acid catalyst, followed by water.[8]

Final Distillation: The washed ester is purified by fractional distillation, often under vacuum,

to yield high-purity ethyl butyrate.[8][9]

Enzymatic Synthesis: Lipase-Catalyzed Esterification
Enzymatic synthesis offers a greener alternative to chemical methods, avoiding harsh acid

catalysts and high temperatures. Lipases, such as those from Candida antarctica (CALA and

CALB), are commonly used.[10][11]

Experimental Protocol (Immobilized Lipase):

Enzyme Immobilization: Lipase B from Candida antarctica (CALB) is immobilized on a

support, such as hydrophobically modified dendritic fibrous nanosilica (DFNS-C8) or

magnetic nanoparticles (MNP).[10][11]
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Reaction Setup: In a reaction vessel, butyric acid and ethanol are combined. The reaction

can be run solvent-free or in an organic solvent like n-heptane.[10][11] Optimal molar ratios

of butyric acid to ethanol are typically determined experimentally, with ratios from 1:1 to 1:3

being effective.[10][11]

Catalysis: The immobilized lipase is added to the substrate mixture.

Reaction Conditions: The reaction is maintained at a controlled temperature (e.g., 40-45 °C)

with constant stirring (e.g., 300 rpm) for a set duration (e.g., 4-6 hours).[10][11]

Monitoring: The reaction progress is monitored by taking small aliquots at regular intervals

and analyzing the conversion to ethyl butyrate using gas chromatography (GC).[10]

Product Recovery: Upon completion, the immobilized enzyme is separated from the reaction

mixture, often by simple filtration or magnetic separation if using MNPs.[11] This allows for

the easy reuse of the biocatalyst.[10]

Purification: The resulting mixture is then purified, typically through distillation, to isolate the

ethyl butyrate.

Visualized Pathways and Workflows
Biosynthetic Pathway in Saccharomyces cerevisiae
Ethyl butyrate can be produced biologically in engineered yeast. The pathway involves the

conversion of acetyl-CoA to butyryl-CoA, which is then esterified with endogenous ethanol.[12]

[13] The introduction of an efficient alcohol acyltransferase (AAT) is crucial for the final step.[13]
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Caption: Biosynthesis of ethyl butyrate in engineered S. cerevisiae.

Experimental Workflow for Enzymatic Synthesis
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The general workflow for synthesizing ethyl butyrate using an immobilized lipase catalyst

involves reaction, separation, and analysis stages.

1. Substrates
(Butyric Acid + Ethanol)

2. Biocatalysis
(Immobilized Lipase, 40°C)

3. Catalyst Separation
(Filtration / Magnet)

Recycled Catalyst

Reuse

4. Crude Product

5. Purification
(Distillation)

6. Pure Ethyl Butyrate

QC Analysis (GC)

Click to download full resolution via product page

Caption: General workflow for lipase-catalyzed ethyl butyrate synthesis.
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Applications in Research and Drug Development
While primarily known as a flavor and fragrance agent, ethyl butyrate serves several roles

relevant to scientific research and pharmaceuticals:

Drug Delivery: It has been used in stimuli-responsive drug delivery systems. For example, its

enzymatic conversion to butyric acid by an esterase can induce a local pH drop, triggering

the release of a drug from a pH-sensitive carrier.[6]

Pharmaceutical Formulation: As an efficient oil-phase solvent, ethyl butyrate can enhance

the solubility and sustained release of hydrophobic drugs.[10]

Research Chemical: It serves as a precursor or reactant in the synthesis of more complex

molecules, such as in the preparation of pyrazole derivatives.[6]

Metabolite Research: Ethyl butyrate is a naturally occurring plant metabolite and is studied

in the context of food science and metabolomics.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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